Cas no 728024-39-3 (1H-Isoindole-4-carboxylicacid, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-oxo-)

• Product Name: 1H-Isoindole-4-carboxylicacid, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-oxo-
• CAS No: 728024-39-3
• MF: C₁₈H₁₇NO₅
• MW: 327.331285238266
• CID: 559102
• PubChem ID: 1419091
• Update Time: 2025-04-19

1H-Isoindole-4-carboxylicacid, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-4-carboxylicacid, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-oxo-
• 2-(3,4-DIMETHOXYBENZYL)-3-OXOISOINDOLINE-4-CARBOXYLIC ACID
• 2-[(3,4-dimethoxyphenyl)methyl]-3-oxo-1H-isoindole-4-carboxylic acid
• TOS-BB-0943
• NAPHTHYL-1,3,5-TRISULFONICACID
• SCHEMBL17207998
• CS-0322533
• 2-[(3,4-dimethoxyphenyl)methyl]-3-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid
• AKOS001481100
• DTXSID40362891
• 2-(3,4-dimethoxybenzyl)-3-oxo-4-isoindolinecarboxylic acid
• 728024-39-3
• 2-(2,3-Dimethoxybenzyl)-3-oxoisoindoline-4-carboxylic acid

• MDL： MFCD09841909
• Inchi： 1S/C18H17NO5/c1-23-14-7-6-11(8-15(14)24-2)9-19-10-12-4-3-5-13(18(21)22)16(12)17(19)20/h3-8H,9-10H2,1-2H3,(H,21,22)
• InChI Key： RBCMSWHIMFOXRR-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(=O)O)=CC=CC=2CN1CC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 327.11100
• Monoisotopic Mass: 327.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.07000
• LogP: 2.49590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones